Cas no 1189962-14-8 (1-{4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride)

• Product Name: 1-{4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride
• CAS No: 1189962-14-8
• MF: C₂₃H₂₇ClN₄O
• MW: 410.939684152603
• CID: 6357413
• PubChem ID: 45284295
• Update Time: 2025-10-23

1-{4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride
• 3-phenyl-1-(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)propan-1-one hydrochloride
• 1-{4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazin-1-yl}-3-phenylpropan-1-one hydrochloride
• F5095-0404
• AKOS026685192
• 1189962-14-8
• VU0635018-1
• 1-[4-[1-(4-methylphenyl)imidazol-2-yl]piperazin-1-yl]-3-phenylpropan-1-one;hydrochloride

• Inchi： 1S/C23H26N4O.ClH/c1-19-7-10-21(11-8-19)27-14-13-24-23(27)26-17-15-25(16-18-26)22(28)12-9-20-5-3-2-4-6-20;/h2-8,10-11,13-14H,9,12,15-18H2,1H3;1H
• InChI Key： SOSDKVGKBIYYOP-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCC1C=CC=CC=1)N1CCN(C2=NC=CN2C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 410.1873392g/mol
• Monoisotopic Mass: 410.1873392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.4Ų

Additional information on 1-{4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride

Chemical Compound CAS No 1189962-14-8: A Comprehensive Overview

The chemical compound with CAS No 1189962-14-8, known as hydrochloride of {4-[4-(4-methylphenyl)-imidazol-2-yl]piperazinyl}-3-phenylpropanone, is a highly specialized molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in drug discovery and medicinal chemistry.

The molecular structure of this compound is characterized by a piperazine ring system, which is a six-membered ring containing two nitrogen atoms. This ring is further substituted with an imidazole moiety, a five-membered aromatic ring containing two nitrogen atoms. The imidazole group is itself substituted with a para-methylphenyl group, adding to the complexity and potential bioactivity of the molecule. Additionally, the compound features a propanone group attached to a phenyl ring, which contributes to its hydrophobic properties and may influence its pharmacokinetic profile.

Recent studies have highlighted the potential of this compound in targeting various biological pathways associated with diseases such as cancer and inflammation. For instance, research has demonstrated that the imidazole-containing piperazine derivatives may exhibit anti-proliferative activity against certain cancer cell lines, suggesting their role in inhibiting tumor growth. Furthermore, the presence of the para-methylphenyl group may enhance the molecule's ability to interact with specific receptor sites, thereby modulating cellular signaling pathways.

The synthesis of this compound involves a multi-step process that typically includes the formation of the piperazine ring followed by subsequent substitutions to introduce the imidazole and propanone groups. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity in the synthesis process. The optimization of these synthetic routes remains an active area of investigation to improve scalability and cost-effectiveness for potential large-scale production.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for conditions such as neurodegenerative diseases and autoimmune disorders. Its ability to modulate key enzymes and receptors involved in these conditions underscores its therapeutic potential. However, further studies are required to fully understand its mechanism of action, safety profile, and efficacy in human subjects.

From an analytical standpoint, modern techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of this compound. These methods provide critical insights into the compound's physical and chemical properties, which are essential for its characterization and quality control during manufacturing processes.

In conclusion, CAS No 1189962-14-8 represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of novel therapeutic agents that address unmet medical needs.